Cas no 889942-21-6 (1-(2-bromo-1H-imidazol-5-yl)ethanone)
1-(2-bromo-1H-imidazol-5-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-1H-imidazol-5-yl)ethanone
-
- Inchi: 1S/C5H5BrN2O/c1-3(9)4-2-7-5(6)8-4/h2H,1H3,(H,7,8)
- InChI Key: MCQSFTWIIURQOT-UHFFFAOYSA-N
- SMILES: BrC1=NC=C(C(C)=O)N1
Computed Properties
- Exact Mass: 187.95853 g/mol
- Monoisotopic Mass: 187.95853 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 45.8
- Molecular Weight: 189.01
1-(2-bromo-1H-imidazol-5-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2043921-1g |
1-(2-Bromo-1H-imidazol-5-yl)ethan-1-one |
889942-21-6 | 1g |
¥3900.00 | 2024-04-26 |
1-(2-bromo-1H-imidazol-5-yl)ethanone Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-(2-bromo-1H-imidazol-5-yl)ethanone
Comprehensive Overview of 1-(2-bromo-1H-imidazol-5-yl)ethanone (CAS No. 889942-21-6): Properties, Applications, and Industry Insights
1-(2-bromo-1H-imidazol-5-yl)ethanone (CAS No. 889942-21-6) is a specialized organic compound belonging to the imidazole derivatives family. This brominated heterocyclic ketone has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. The presence of both bromo and carbonyl functional groups on the imidazole ring makes it a versatile intermediate for synthesizing biologically active molecules.
In recent years, the demand for imidazole-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 1-(2-bromo-1H-imidazol-5-yl)ethanone as a building block for developing novel kinase inhibitors and antimicrobial agents. Its molecular structure allows for diverse chemical modifications, enabling the creation of targeted therapies for various diseases.
The compound's physicochemical properties play a crucial role in its applications. With a molecular formula of C5H5BrN2O and a molecular weight of 189.01 g/mol, 1-(2-bromo-1H-imidazol-5-yl)ethanone exhibits moderate solubility in polar organic solvents. This characteristic makes it particularly valuable in medicinal chemistry workflows, where solubility is a critical factor for biological testing.
From a synthetic chemistry perspective, the bromine atom at the 2-position of the imidazole ring serves as an excellent leaving group, facilitating various cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are essential for creating complex molecular architectures found in many FDA-approved drugs. The compound's reactivity profile has made it a subject of numerous patent applications in recent years.
Current industry trends show growing interest in heterocyclic building blocks like 1-(2-bromo-1H-imidazol-5-yl)ethanone for developing targeted cancer therapies. The compound's ability to interact with various biological targets, combined with its synthetic accessibility, positions it as a valuable tool in precision medicine research. Pharmaceutical companies are actively investigating its derivatives as potential treatments for inflammatory diseases and metabolic disorders.
Quality control and analytical characterization of 1-(2-bromo-1H-imidazol-5-yl)ethanone are critical for ensuring research reproducibility. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical methods are particularly important when the compound is used in high-throughput screening campaigns for drug discovery.
The compound's stability under various conditions has been extensively studied, with research focusing on optimal storage conditions to maintain its chemical integrity. Proper handling and storage in cool, dry environments with protection from light are recommended to preserve its reactivity for downstream applications. These considerations are particularly relevant for researchers working with air-sensitive compounds in synthetic chemistry.
From an environmental perspective, the development of green chemistry approaches for synthesizing and utilizing 1-(2-bromo-1H-imidazol-5-yl)ethanone has gained momentum. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste generation while maintaining high yields. These sustainable practices align with the pharmaceutical industry's growing commitment to eco-friendly synthesis.
Looking ahead, the potential applications of 1-(2-bromo-1H-imidazol-5-yl)ethanone continue to expand. Its role in developing small molecule therapeutics and functional materials makes it a compound of significant interest across multiple scientific disciplines. As research into imidazole chemistry advances, this brominated derivative is expected to play an increasingly important role in addressing current challenges in healthcare and materials science.
889942-21-6 (1-(2-bromo-1H-imidazol-5-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)